Cas no 189757-27-5 (N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide)

• Product Name: N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide
• CAS No: 189757-27-5
• MDL: MFCD00169473
• CID: 4627685
• Update Time: 2025-10-29

N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide

• MDL： MFCD00169473

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide

N-(2-Cyanophenyl)-2-(Morpholin-4-yl)Acetamide: A Comprehensive Overview

The compound CAS No. 189757-27-5, also known as N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and material science.

The molecular structure of N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide consists of a cyanophenyl group attached to an acetamide moiety, which is further connected to a morpholine ring. This combination of functional groups imparts the compound with distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the potential of this compound in the field of pharmacology, particularly in the development of new drug candidates. The presence of the morpholine ring, a well-known structural motif in many pharmaceutical agents, suggests that this compound may exhibit interesting biological activities. Researchers are currently investigating its potential as a modulator of various cellular pathways, which could lead to innovative therapeutic interventions.

In terms of synthesis, the preparation of N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The use of advanced synthetic techniques, such as coupling reactions and cyclization, has enabled chemists to efficiently construct this complex molecule with high purity and yield.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure, stability, and reactivity, providing valuable information for its optimization and potential use in materials science applications.

Moreover, the integration of green chemistry principles in the synthesis of N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide has been a focus area for researchers aiming to develop sustainable chemical processes. By minimizing waste and utilizing renewable resources, these efforts contribute to the broader goal of creating environmentally friendly chemical manufacturing practices.

In conclusion, CAS No. 189757-27-5, or N-(2-cyanophenyl)-2-(morpholin-4-yl)acetamide, represents a promising compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to play a significant role in advancing both scientific knowledge and practical innovations in the chemical sciences.